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Compound of Interest

Compound Name: Dersimelagon Phosphate

Cat. No.: B10860313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and executing dose-

response curve experiments for Dersimelagon Phosphate (also known as MT-7117), a novel,

orally available, selective melanocortin 1 receptor (MC1R) agonist. The protocols are intended

to assist in the preclinical and clinical evaluation of Dersimelagon Phosphate for conditions

such as Erythropoietic Protoporphyria (EPP), X-Linked Protoporphyria (XLP), and Systemic

Sclerosis (SSc).

Mechanism of Action
Dersimelagon Phosphate is a small molecule that selectively binds to and activates the

melanocortin 1 receptor (MC1R), a G protein-coupled receptor.[1][2] Activation of MC1R

initiates a signaling cascade primarily through the Gαs protein, which stimulates adenylyl

cyclase to increase intracellular cyclic AMP (cAMP) levels.[3][4][5] This elevation in cAMP

activates Protein Kinase A (PKA), leading to downstream effects such as increased eumelanin

(black-brown pigment) production, which is photoprotective, and broad anti-inflammatory and

anti-fibrotic effects.[1][4][6][7] MC1R activation can also influence other signaling pathways,

including the ERK/MAPK and AKT pathways.[3][8]
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The primary signaling pathway initiated by Dersimelagon Phosphate binding to MC1R is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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